N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide
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Description
Scientific Research Applications
Anticonvulsant Activity
Research into compounds with 1,3,4-oxadiazol and sulfonamide components has shown promising anticonvulsant properties. For instance, novel limonene and citral-based 1,3,4-oxadiazoles have been explored for their antiepileptic activity, demonstrating the significance of the 1,3,4-oxadiazol moiety in enhancing anticonvulsant effects. The structural prerequisites for anticonvulsant activity were investigated, with some compounds exhibiting protection against seizures in various models, highlighting the potential of these compounds in treating epilepsy (Rajak et al., 2013).
Antimicrobial and Antibacterial Effects
Sulfone derivatives containing 1,3,4-oxadiazole moieties have been synthesized and tested for their antibacterial activities. These compounds were found to be effective against certain strains of bacteria, indicating their potential use as bactericides in agricultural applications (Xu et al., 2012). Furthermore, studies on the antibacterial activity and mechanism of sulfone derivatives against rice bacterial leaf blight provided insights into their mode of action, including the inhibition of extracellular polysaccharide production and gene expression related to bacterial virulence (Shi et al., 2015).
Antitumor Properties
Compounds with sulfonamide-based structures have been investigated for their antitumor activities. For example, studies on the array-based structure and gene expression relationship of antitumor sulfonamides, including those with 1,3,4-oxadiazole and benzimidazole derivatives, highlighted their potential in inhibiting cancer cell growth. These studies elucidate the drug-sensitive cellular pathways and pharmacophore structures essential for antitumor activity (Owa et al., 2002).
Corrosion Inhibition
The 1,3,4-oxadiazole moiety, when incorporated into compounds, has also been evaluated for its corrosion inhibition properties, particularly for mild steel in sulfuric acid. The presence of this moiety in the compound structure contributed to significant corrosion protection, demonstrating the chemical's utility beyond pharmacological applications (Bouklah et al., 2006).
Properties
IUPAC Name |
N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O5S/c1-25-14-7-9-15(10-8-14)27(23,24)12-11-16(22)19-18-21-20-17(26-18)13-5-3-2-4-6-13/h7-10,13H,2-6,11-12H2,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOEXKQWQNWQBTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NN=C(O2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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